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Compound of Interest

Compound Name: Phosphoramidon

Cat. No.: B1677721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for utilizing

Phosphoramidon, a potent metalloprotease inhibitor, in various enzyme assays.

Phosphoramidon is a valuable tool for studying the activity of several key enzymes involved in

critical physiological processes.

Introduction
Phosphoramidon, derived from Streptomyces tanashiensis, is a specific and potent inhibitor of

a range of metalloproteases.[1] Its inhibitory activity is most notable against thermolysin,

neutral endopeptidase (NEP), and endothelin-converting enzyme (ECE).[1][2] It also exhibits

inhibitory effects on angiotensin-converting enzyme (ACE), albeit at higher concentrations.[2][3]

This versatility makes Phosphoramidon an essential reagent in drug discovery and

physiological research for characterizing enzyme function and for screening potential drug

candidates.

Data Presentation: Inhibitory Potency of
Phosphoramidon
The inhibitory efficacy of Phosphoramidon against various metalloproteases is summarized

below. The IC50 and Ki values represent the concentration of Phosphoramidon required to

achieve 50% inhibition of enzyme activity and the inhibition constant, respectively.
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Enzyme Target
Common
Abbreviation

Phosphoramidon
IC50

Phosphoramidon
Ki

Neutral

Endopeptidase
NEP / Neprilysin 34 nM[2][3] 3 nM[4]

Thermolysin - 0.4 µg/mL[2] 28 nM[4]

Endothelin-Converting

Enzyme-1
ECE-1 3.5 µM[2][3] -

Angiotensin-

Converting Enzyme
ACE 78 µM[2][3] -

Pseudolysin - - 250 nM[4]

Note: IC50 values can vary depending on the specific assay conditions, including substrate

concentration and pH.

Signaling Pathways
To understand the context of Phosphoramidon's utility, it is crucial to visualize the signaling

pathways in which its target enzymes operate.

Endothelin Signaling Pathway
Endothelin-converting enzyme (ECE) is a key enzyme in the endothelin signaling pathway,

responsible for the conversion of Big Endothelin-1 to the potent vasoconstrictor Endothelin-1

(ET-1). Phosphoramidon inhibits this conversion.
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Preparation

Assay

Data Analysis

Prepare serial dilutions of Phosphoramidon

Add Phosphoramidon dilutions

Prepare NEP enzyme solution

Add NEP enzyme to 96-well plate

Prepare NEP substrate solution

Add NEP substrate to initiate reaction

Pre-incubate at 37°C for 15 min

Measure fluorescence kinetically

Calculate initial velocities

Plot % inhibition vs. [Phosphoramidon]

Determine IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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